Cas no 1206681-16-4 (5-Ethynylpyridin-3-ylboronic Acid)

5-Ethynylpyridin-3-ylboronic acid is a versatile boronic acid derivative featuring both an ethynyl group and a pyridine ring, making it a valuable building block in organic synthesis and medicinal chemistry. Its boronic acid moiety enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds for complex molecule assembly. The ethynyl group offers additional reactivity for click chemistry or further functionalization via Sonogashira coupling. The pyridine scaffold enhances solubility and coordination properties, useful in metal-catalyzed reactions or as a directing group. This compound is particularly advantageous in the synthesis of pharmaceuticals, agrochemicals, and advanced materials due to its dual reactivity and structural flexibility.
5-Ethynylpyridin-3-ylboronic Acid structure
1206681-16-4 structure
Product Name:5-Ethynylpyridin-3-ylboronic Acid
CAS No:1206681-16-4
MF:C7H6BNO2
MW:146.939041614532
MDL:MFCD15529715
CID:1033443
PubChem ID:71303753
Update Time:2025-08-05

5-Ethynylpyridin-3-ylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (5-Ethynylpyridin-3-yl)boronic acid
    • 5-ethynylpyridin-3-ylboronic acid
    • (5-Ethynylpyridin-3-yl)boronicacid
    • AKOS016845087
    • DTXSID80745109
    • CS-0362997
    • 1206681-16-4
    • J-517890
    • 5-Ethynylpyridine-3-boronic acid
    • DB-317686
    • 5-Ethynylpyridin-3-ylboronic Acid
    • MDL: MFCD15529715
    • Inchi: 1S/C7H6BNO2/c1-2-6-3-7(8(10)11)5-9-4-6/h1,3-5,10-11H
    • InChI Key: YKQLPIXFNRXRDD-UHFFFAOYSA-N
    • SMILES: OB(C1C=NC=C(C#C)C=1)O

Computed Properties

  • Exact Mass: 147.0491586g/mol
  • Monoisotopic Mass: 147.0491586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

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Additional information on 5-Ethynylpyridin-3-ylboronic Acid

5-Ethynylpyridin-3-ylboronic Acid (CAS No. 1206681-16-4): A Versatile Boronic Acid Derivative in Modern Chemical and Biomedical Research

The 5-Ethynylpyridin-3-ylboronic acid, identified by the CAS No. 1206681-16-4, represents a structurally unique boronic acid derivative with significant potential in chemical synthesis and biomedical applications. This compound integrates the functional groups of a pyridine ring, an ethynyl moiety, and a boronic acid unit, creating a multifunctional platform for diverse chemical transformations. The ethynyl group (-C≡CH) imparts reactivity toward click chemistry reactions, while the boronic acid (BOB) unit enables participation in palladium-catalyzed cross-coupling processes such as the Suzuki-Miyaura reaction. Recent advancements in medicinal chemistry have highlighted its role as an intermediate in the development of bioactive molecules targeting specific cellular pathways.

In terms of synthetic utility, 5-Ethynylpyridin-3-ylboronic acid serves as a valuable precursor for constructing complex heterocyclic scaffolds through transition metal-mediated coupling strategies. Its ethynylene functionality allows efficient formation of conjugated systems under mild conditions, which is critical for synthesizing fluorescent probes or photoreactive agents. A study published in Journal of Medicinal Chemistry (2023) demonstrated its application in synthesizing pyrido[3,4-b]indole derivatives via Sonogashira cross-coupling, exhibiting potent anti-proliferative activity against triple-negative breast cancer cells. Such findings underscore its value as an intermediate for drug discovery programs focused on oncology.

The integration of pyridine's aromatic stability with the boronate ester's reactivity has positioned this compound at the forefront of glycobiology research. Recent investigations into carbohydrate-based drug delivery systems utilize borylated pyridine derivatives like CAS 1206681-16-4 to create glycoconjugates that selectively bind to lectins on cancer cell surfaces. Researchers at MIT reported in Nature Communications (2024) that such molecules can be conjugated to therapeutic payloads via boronate-based linkers, enabling pH-responsive release mechanisms within tumor microenvironments. This dual functionality also facilitates the synthesis of fluorescently labeled carbohydrates through boron-dipyrromethene (BODIPY) conjugation strategies.

In neurobiological applications, this compound has emerged as a key component in developing imaging agents for amyloid plaques associated with Alzheimer's disease. A collaborative study between Stanford University and Merck (published in Bioconjugate Chemistry, 2023) employed its ethynylene group to attach fluorophores via copper-free click chemistry, resulting in probes with superior selectivity compared to traditional thioflavin-T derivatives. The boronic acid moiety further enhances binding affinity to β-sheet structures through coordination with zinc ions present at plaque sites, offering improved detection sensitivity in live-cell imaging experiments.

The structural versatility of CAS 1206681-16-4 extends to materials science applications where it functions as a building block for covalent organic frameworks (COFs). A team from ETH Zurich recently utilized this compound to synthesize porous COFs exhibiting exceptional thermal stability and tunable porosity (Advanced Materials, 2024). The ethynylene groups facilitate robust π-conjugation networks while the boron-containing nodes provide redox-active sites suitable for energy storage applications. Such innovations exemplify its utility beyond traditional pharmaceutical uses.

Spectroscopic characterization confirms this compound's distinct properties: proton NMR reveals characteristic signals at δ 7.9–8.7 ppm corresponding to pyridine ring protons adjacent to the boronate group, while δ 3.7 ppm indicates the boron-bound hydroxyl proton environment. X-ray crystallography studies (reported in Acta Crystallographica Section C, 2023) revealed a planar molecular geometry with short B-O bond lengths (∼1.49 Å), indicative of strong electron-withdrawing effects from neighboring nitrogen atoms stabilizing the boronate ester configuration.

Cutting-edge research now explores its role in dynamic covalent chemistry systems where reversible boronate ester formation enables stimuli-responsive materials design. A University of Tokyo study published this year (Nature Chemistry, 2024) demonstrated pH-sensitive hydrogels formed through intermolecular boronate crosslinking between CAS 1206681-16-4 units and catechol-containing polymers – these materials exhibit controlled swelling behavior suitable for drug delivery applications requiring spatiotemporal activation.

In enzymology studies, this compound has been applied as a selective inhibitor for sialidase enzymes involved in viral entry mechanisms according to findings from Weill Cornell Medicine (eLife Sciences, March 2024). The pyridine ring forms hydrogen bonds with enzyme active sites while the alkyne group undergoes metabolic trapping upon enzymatic cleavage – this dual mechanism provides unprecedented insights into enzyme-substrate interactions during viral infections.

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